Cas no 1158749-79-1 (tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate)

Tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate is a spirocyclic amine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid spirocyclic structure enhances conformational stability, making it valuable for constructing complex molecular frameworks. The tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity, facilitating further functionalization under controlled conditions. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, including protease inhibitors and receptor modulators. Its high purity and well-defined reactivity profile contribute to reliable performance in multi-step syntheses. The spirocyclic core also offers potential for exploring novel drug scaffolds with improved pharmacokinetic properties.
tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate structure
1158749-79-1 structure
Product Name:tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
CAS No:1158749-79-1
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD12406509
CID:831961
PubChem ID:53484530
Update Time:2025-10-06

tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,6-Diazaspiro[3.4]octane-6-carboxylic acid, 1,1-dimethylethyl ester
    • 1,6-Diazaspiro[3.4]octane-6-carboxylic acid tert-butyl ester
    • TERT-BUTYL 1,6-DIAZASPIRO[3.4]OCTANE-6-CARBOXYLATE
    • 6-BOC-1,6-DIAZASPIRO[3.4]OCTANE
    • KB-127540
    • KB-44698
    • MolPort-015-164-404
    • PB15072
    • RP07468
    • 1,6-Diaza-spiro[3.4]octane-6-carboxylic acid tert-butyl ester
    • W-204857
    • SY096856
    • tert-Butyl1,6-diazaspiro[3.4]octane-6-carboxylate
    • DB-369004
    • 1158749-79-1
    • tert-butyl 1,7-diazaspiro[3.4]octane-7-carboxylate
    • N6-Boc,-1,6-Diazaspiro[3.4]octane
    • AS-30021
    • DTXSID20704073
    • CS-0000689
    • J-504031
    • AKOS015950369
    • MFCD12406509
    • SCHEMBL16633027
    • tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
    • MDL： MFCD12406509
    • Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-7-5-11(8-13)4-6-12-11/h12H,4-8H2,1-3H3
    • InChI Key： HXUGSDLGHNRSJZ-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCC2(C1)CCN2)=O

Computed Properties

  • Exact Mass: 212.1526
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 301.3±15.0 °C at 760 mmHg
  • Flash Point: 136.0±20.4 °C
  • Solubility: Slightly soluble (25 g/l) (25 º C),
  • PSA: 41.57
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate Security Information

tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000869-250mg
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1 95%
250mg
 $567.00 2023-09-04
Alichem
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tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1 95%
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AstaTech
11140-0.1/G
6-BOC-1,6-DIAZASPIRO[3.4]OCTANE
 1158749-79-1 97%
0.1g
 $314 2023-09-18
AstaTech
11140-0.25/G
6-BOC-1,6-DIAZASPIRO[3.4]OCTANE
 1158749-79-1 97%
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AstaTech
11140-1/G
6-BOC-1,6-DIAZASPIRO[3.4]OCTANE
 1158749-79-1 97%
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 $1162 2022-06-02
Apollo Scientific
OR312237-250mg
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1
250mg
 £696.00 2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T31150-100mg
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1 97%
100mg
 ¥1152.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T31150-250mg
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1 97%
250mg
 ¥1872.0 2024-07-18
ChemScence
CS-0000689-100mg
tert-Butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
 1158749-79-1
100mg
 $245.0 2022-04-28

tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1158749-79-1)tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
Order Number:A852823
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:42
Price ($):158.0/257.0/715.0
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Amadis Chemical Company Limited
(CAS:1158749-79-1)tert-butyl 1,6-diazaspiro[3.4]octane-6-carboxylate
A852823
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):158.0/257.0/715.0
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